Cas no 1313712-58-1 (carbonic acid tert-butyl ester imidazo1,2-apyridin-2-yl ester)

• Product Name: carbonic acid tert-butyl ester imidazo1,2-apyridin-2-yl ester
• CAS No: 1313712-58-1
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 1028613
• Update Time: 2025-05-20

carbonic acid tert-butyl ester imidazo1,2-apyridin-2-yl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl imidazo[1,2-a]pyridin-2-yl carbonate
• carbonic acid tert-butyl ester imidazo1,2-apyridin-2-yl ester

• Inchi： 1S/C12H14N2O3/c1-12(2,3)17-11(15)16-10-8-14-7-5-4-6-9(14)13-10/h4-8H,1-3H3
• InChI Key： XUVXDFJAAQXUBH-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1=CN2C=CC=CC2=N1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on carbonic acid tert-butyl ester imidazo1,2-apyridin-2-yl ester

Carbonic Acid Tert-Butyl Ester Imidazo1,2-Apyridin-2-yl Ester (CAS No. 1313712-58-1): A Comprehensive Overview

Carbonic acid tert-butyl ester imidazo1,2-apyridin-2-yl ester, identified by its CAS number 1313712-58-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives that exhibit a unique combination of structural and functional properties, making it a promising candidate for various applications in drug discovery and development.

The structural framework of carbonic acid tert-butyl ester imidazo1,2-apyridin-2-yl ester consists of an imidazo[1,2-a]pyridine core, which is a well-known pharmacophore in medicinal chemistry. This core structure is fused with a tert-butyl ester group derived from carbonic acid, contributing to its stability and solubility characteristics. The presence of multiple nitrogen atoms in the heterocyclic system enhances its potential for interaction with biological targets, such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The imidazo[1,2-a]pyridine scaffold has been extensively studied due to its ability to modulate various biological pathways. For instance, derivatives of this scaffold have shown promise in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The tert-butyl ester group not only improves the pharmacokinetic properties of the compound but also serves as a handle for further chemical modifications, allowing researchers to fine-tune its biological activity.

One of the most compelling aspects of carbonic acid tert-butyl ester imidazo1,2-apyridin-2-yl ester is its potential as a lead compound for drug development. Its unique structural features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. These studies involve systematic modifications to the molecule to identify the key structural elements responsible for its biological activity. By understanding these relationships, chemists can design more potent and selective drugs with improved therapeutic profiles.

The synthesis of carbonic acid tert-butyl ester imidazo1,2-apyridin-2-yl ester presents both challenges and opportunities for synthetic chemists. The multi-step synthesis typically involves condensation reactions between appropriate precursors followed by functional group transformations. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of complex substituents that can further enhance the biological activity of the compound.

In the realm of medicinal chemistry, computational methods play a crucial role in predicting the biological behavior of new compounds. Molecular modeling techniques have been used to simulate the interactions between carbonic acid tert-butyl ester imidazo1,2-apyridin-2-yl ester and potential biological targets. These simulations help researchers identify key binding sites and optimize the compound's affinity for these targets. Additionally, virtual screening methods have been employed to rapidly identify similar compounds from large databases, accelerating the drug discovery process.

The pharmacological properties of carbonic acid tert-butyl ester imidazo1,2-apyridin-2-yl ester have been explored in several preclinical studies. These studies have revealed promising results in terms of anti-inflammatory and antiviral activities. For example, derivatives of this scaffold have demonstrated inhibitory effects on enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, some studies suggest that this compound may have potential applications in antiviral therapy by interfering with viral replication mechanisms.

The development of novel drug candidates is often accompanied by rigorous safety assessments to ensure their suitability for clinical use. Toxicological studies have been conducted on carbonic acid tert-butyl ester imidazo1,2-apyridin-2-yl ester to evaluate its potential side effects and toxicity profile. These studies include acute toxicity tests as well as chronic exposure assessments to determine long-term safety concerns. The results from these studies are crucial for determining whether the compound can proceed to clinical trials without posing significant risks to human health.

The future prospects for carbonic acid tert-butyl ester imidazo1,2-apyridin-2-yl ester are promising given its unique structural features and biological activity. Ongoing research aims to further optimize its therapeutic potential through structural modifications and combination therapies. Additionally, efforts are being made to develop more efficient synthetic routes that can be scaled up for industrial production. As our understanding of biological pathways continues to grow, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.